Cas no 400081-53-0 (4-Chloro-N-hydroxy-N-{4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylmethyl}benzenesulfonamide)

• Product Name: 4-Chloro-N-hydroxy-N-{4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylmethyl}benzenesulfonamide
• CAS No: 400081-53-0
• CID: 4650771
• Update Time: 2025-06-08

4-Chloro-N-hydroxy-N-{4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylmethyl}benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-N-hydroxy-N-{4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylmethyl}benzenesulfonamide

Additional information on 4-Chloro-N-hydroxy-N-{4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylmethyl}benzenesulfonamide

Introduction to 4-Chloro-N-hydroxy-N-{4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylmethyl}benzenesulfonamide (CAS No. 400081-53-0)

4-Chloro-N-hydroxy-N-{4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylmethyl}benzenesulfonamide, identified by its CAS number 400081-53-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-documented for their broad spectrum of biological activities. The structural features of this molecule, particularly its chloro substituent, the hydroxy group, and the presence of a 4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylmethyl moiety, contribute to its unique chemical properties and potential therapeutic applications.

The sulfonamide functional group is a cornerstone in drug design due to its ability to interact with biological targets such as enzymes and receptors. The 4-chloro-N-hydroxy-N-{4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylmethyl}benzenesulfonamide molecule leverages this property to modulate biological pathways. Specifically, the trifluoromethyl group enhances lipophilicity and metabolic stability, making it an attractive scaffold for drug development. Recent studies have highlighted the role of trifluoromethylated compounds in improving pharmacokinetic profiles, which is crucial for the efficacy and duration of action of therapeutic agents.

One of the most compelling aspects of this compound is its potential in oncology research. The combination of a benzenesulfonamide core with a triazole moiety has been shown to exhibit significant anti-proliferative effects. The triazole ring, known for its stability and bioactivity, can serve as a key interaction point with target proteins involved in cancer cell proliferation. Moreover, the presence of a methyl group at the 5-position of the triazole ring further fine-tunes its binding affinity and selectivity. This structural arrangement has been investigated in several preclinical studies aimed at identifying novel chemotherapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies have been instrumental in understanding how 4-Chloro-N-hydroxy-N-{4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylmethyl}benzenesulfonamide interacts with enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are critical in cancer metabolism. These interactions are pivotal for designing inhibitors that can disrupt tumor growth by inhibiting key metabolic pathways.

The chloro substituent on the benzene ring adds another layer of complexity to this molecule. Chlorinated aromatic compounds often exhibit enhanced bioavailability and binding affinity due to their ability to form hydrogen bonds and hydrophobic interactions with biological targets. In the context of 4-Chloro-N-hydroxy-N-{4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylmethyl}benzenesulfonamide, the chloro group may play a crucial role in stabilizing the transition state during enzyme inhibition reactions. This has been observed in other sulfonamide derivatives where halogenated substituents significantly improve binding kinetics.

The hydroxy group at the N-position is another critical feature that influences the pharmacological properties of this compound. Hydroxylated sulfonamides have been reported to exhibit enhanced solubility and better cell membrane permeability, which are essential for drug absorption and distribution. Additionally, hydroxyl groups can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity. In recent studies, hydroxylated sulfonamides have shown promise as anti-inflammatory agents due to their ability to modulate inflammatory cytokine production.

The triazole moiety is particularly noteworthy due to its versatility in drug design. Triazoles are known for their stability under physiological conditions and their ability to form strong covalent bonds with biological targets. The specific arrangement of atoms in the triazole ring allows for precise tuning of electronic properties, which can be exploited to enhance binding interactions. For instance, electron-withdrawing groups such as trifluoromethylation can increase electrophilicity at certain positions on the ring, facilitating interactions with nucleophilic residues on enzymes or receptors.

In conclusion,4-Chloro-N-hydroxy-N-{4-methyl-5-(trifluoromethyl)-4H-1,2,4-triazol-3-ylmethyl}benzenesulfonamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—comprising a sulfonamide core with chloro-, hydroxy-, and trifluoromethylo-substituted triazole—make it an attractive scaffold for developing novel therapeutic agents. The compound's potential applications span multiple therapeutic areas, including oncology and anti-inflammatory treatments. As research continues to uncover new biological targets and mechanisms,400081-53-0 may emerge as a key compound in future drug development pipelines.